Cas no 754240-09-0 (EHT 1864)

• Product name: EHT 1864
• CAS No: 754240-09-0
• MF: C₂₅H₂₉Cl₂F₃N₂O₄S
• MW: 581.474974393845
• MDL: MFCD11114384
• CID: 548839
• PubChem ID: 329799014

EHT 1864 Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-(4-morpholinylmethyl)-5-[[5-[[7-(trifluoromethyl)-4-quinolinyl]thio]pentyl]oxy]-,hydrochloride (1:2)
• EHT 1864
• 2-(morpholin-4-ylmethyl)-5-[5-[7-(trifluoromethyl)quinolin-4-yl]sulfanylpentoxy]pyran-4-one,dihydrochloride
• 4H-Pyran-4-one,2-(4-morpholinylmethyl)-5-[[5-[[7-(trifluoromethyl)-4-quinolinyl]thio]pentyl]ox...
• 5-(5-(7-(Trifluoromethyl)quinolin-4-ylthio)pentyloxy)-2-(morpholinomethyl)-4H-pyran-4-one dihydrochloride
• EHT-1864
• EHT1864
• EHT 1864 2HCl
• 2-(Morpholinomethyl)-5-((5-((7-(trifluoromethyl)quinolin-4-yl)thio)pentyl)oxy)-4H-pyran-4-one dihydrochloride
• 2-(morpholin-4-ylmethyl)-5-[5-[7-(trifluoromethyl)quinolin-4-yl]sulfanylpentoxy]pyran-4-one;dihydrochloride
• 4H-Pyran-4-one,2-(4-morpholinylmethyl)-5-[[5-[[7-(trifluoromethyl)-4-quinolinyl]
• CS-3154
• BS-17446
• SCHEMBL384979
• 2-[(morpholin-4-yl)methyl]-5-[(5-{[7-(trifluoromethyl)quinolin-4-yl]sulfanyl}pentyl)oxy]-4H-pyran-4-one dihydrochloride
• 2-(morpholinomethyl)-5-((5-((7-(trifluoromethyl)quinolin-4-yl)thio)pentyl)oxy)-4H-pyran-4-one 2HCl
• AM85901
• HY-16659
• FT-0700491
• CHEMBL3216441
• 5(5(7(trifluoromethyl)quinolin-4-ylthio)pentyloxy)-2-(morpholinomethyl)-4h-pyran-4-one dihydrochloride
• AC-36051
• 754240-09-0 (HCl)
• BCP09829
• 754240-09-0
• SW220265-1
• 4H-Pyran-4-one, 2-(4-morpholinylmethyl)-5-((5-((7-(trifluoromethyl)-4-quinolinyl)thio)pentyl)oxy)-, dihydrochloride
• EX-A513
• EHT 1864, >=98% (HPLC)
• EHT 1864 is known as a Rac inhibitor, part of a subfamily of Rho GTPases.
• AKOS024457839
• 4H-Pyran-4-one,2-(4-morpholinylmethyl)-5-[[5-[[7-(trifluoromethyl)-4-quinolinyl]thio]pentyl]oxy]-,hydrochloride(1:2)
• MFCD11114384
• s7482
• CCG-270134
• EHT-1864 HCl
• 5-[[5-[7-(Trifluoromethyl)quinolin-4-ylthio]pentyl]oxy]-2-(morpholinomethyl)-4H-pyran-4-one dihydrochloride; EHT 1864
• BDBM50391235
• DA-41426
• 2-(MORPHOLIN-4-YLMETHYL)-5-[(5-{[7-(TRIFLUOROMETHYL)QUINOLIN-4-YL]SULFANYL}PENTYL)OXY]PYRAN-4-ONE DIHYDROCHLORIDE
• EHT-1864?

• MDL： MFCD11114384
• Inchi： 1S/C25H27F3N2O4S.2ClH/c26-25(27,28)18-4-5-20-21(14-18)29-7-6-24(20)35-13-3-1-2-10-33-23-17-34-19(15-22(23)31)16-30-8-11-32-12-9-30;;/h4-7,14-15,17H,1-3,8-13,16H2;2*1H
• InChI Key： LSECOAJFCKFQJG-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].S(C1C([H])=C([H])N=C2C([H])=C(C(F)(F)F)C([H])=C([H])C=12)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC1=C([H])OC(=C([H])C1=O)C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 580.11800
• Monoisotopic Mass: 580.1177185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 86.2
• Molecular Weight: 581.5
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Solubility: H2O: soluble10mg/mL, clear
• PSA: 90.10000
• LogP: 6.92230

EHT 1864 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives